UR778Br

• Molecular Formula: C20H20BrNO4
• Molecular Weight: 418.3 g/mol
• InChI: InChI=1S/C20H20BrNO4/c1-2-3-10-22-16-9-8-13(21)11-15(16)20(26,19(22)25)12-18(24)14-6-4-5-7-17(14)23/h4-9,11,23,26H,2-3,10,12H2,1H3
• InChIKey: JRUXICTUJPRUER-UHFFFAOYSA-N

UR778Br: First-in-Class IQGAP1-GRD Inhibitor

UR778Br (CAS 866127‑80‑2) is a synthetic indole‑derived small molecule that acts as a selective, direct inhibitor of the GTPase‑activating protein‑related domain (GRD) of the scaffolding protein IQGAP1 [1]. Identified through in silico screening of 212,966 compounds followed by structure‑activity relationship (SAR) optimization, UR778Br represents the first prototypical IQGAP1‑targeted agent with demonstrated anti‑leukemic activity in human acute myeloid leukemia (AML) models while sparing normal hematopoietic progenitor cells [1]. The compound possesses a molecular weight of 418.28 g/mol (C₂₀H₂₀BrNO₄) and a purity of >98% by HPLC .

▸ IQGAP1-GRD target engagement studies

▸ AML cell-model endpoint review

▸ Normal hematopoiesis-sparing context

• [1] Sahasrabudhe DM, Liesveld JL, Minhajuddin M, Singh NA, Nath S, Kumar V, et al. In silico predicted compound targeting the IQGAP1-GRD domain selectively inhibits growth of human acute myeloid leukemia. Sci Rep. 2024;14:12868. View Source

UR778Br Structural Differentiation

Despite sharing the IQGAP1 scaffold as a nominal target, functional inhibitors of this protein cannot be treated as interchangeable reagents due to profound differences in binding domain specificity (e.g., GRD vs. Cdc42‑interaction surfaces) [1] and downstream biological consequences. For example, alternative small‑molecule inhibitors that disrupt the IQGAP1‑Cdc42 interaction exhibit entirely distinct activity profiles in breast cancer migration assays [2], a finding that underscores domain‑specific pharmacology. Within the same GRD‑targeting series, the SAR‑guided transition from the initial hit AK778 to UR778Br introduced a bromide substituent that critically altered binding pose, potency, and therapeutic index [1]. Substituting UR778Br with an earlier‑generation analog or a Cdc42‑interface disruptor would therefore confound experimental outcomes and invalidate comparative studies.

Domain specificity mismatch

GRD vs. Cdc42-interface disruptors may yield distinct downstream pathway responses

SAR-optimized bromide substitution

UR778Br binding pose and potency profile may not transfer to earlier analog AK778

Interchangeability limits

Functional IQGAP1 inhibitors are domain-specific; experimental substitution requires validation

• [1] Sahasrabudhe DM, Liesveld JL, Minhajuddin M, Singh NA, Nath S, Kumar V, et al. In silico predicted compound targeting the IQGAP1-GRD domain selectively inhibits growth of human acute myeloid leukemia. Sci Rep. 2024;14:12868. View Source
• [2] Bensebaa M, et al. Discovery of small molecule inhibitors that effectively disrupt IQGAP1-Cdc42 interaction in breast cancer cells. Sci Rep. 2024. View Source

UR778Br Comparative Evidence

Improved Docking Score vs AK778

UR778Br was derived from the highest‑ranked virtual screening hit AK778 through systematic structure‑activity relationship (SAR) exploration. In silico induced‑fit docking against the IQGAP1‑GRD domain (PDB: 3FAY) resulted in a superior binding pose for UR778Br compared to AK778, as evidenced by enhanced π‑π stacking and hydrogen‑bonding interactions with key residues around the TRS‑binding site [1]. The improvements in binding energetics from the SAR campaign directly informed the selection of UR778Br as the lead candidate, distinguishing it from the parent hit and the three other initial screening hits (AB323, AS871, AK968) [1].

Improved Docking Score vs AK778

Head-to-head

Enhanced π-π stacking & H-bond interactions relative to AK778; visual comparison in Fig. 4

Supports binding-mode differentiation for GRD-targeted studies

Induced-fit docking (Schrödinger) against PDB 3FAY

Evidence Dimension	Binding mode and rank order
Target Compound Data	UR778Br (optimized analog): superior docking pose with additional binding interactions
Comparator Or Baseline	AK778 (parent hit): initial binding pose selected from 212,966 compounds
Quantified Difference	Enhanced π‑π stacking and H‑bond interactions relative to AK778; visual comparison of docking poses available in Fig. 4 of primary reference
Conditions	Induced‑fit docking (Schrödinger Suite 2021) using XP scoring; PDB ID: 3FAY

Why This Matters

The differentiable binding mode correlates with improved anti‑leukemic activity, providing a chemical rationale for preferring UR778Br over the earlier hit compound AK778 for experimental interrogation of the IQGAP1‑GRD axis.

• [1] Sahasrabudhe DM, Liesveld JL, Minhajuddin M, Singh NA, Nath S, Kumar V, et al. In silico predicted compound targeting the IQGAP1-GRD domain selectively inhibits growth of human acute myeloid leukemia. Sci Rep. 2024;14:12868. View Source

AML-Selective Cytotoxicity

In colony‑forming unit (CFU) assays, UR778Br at a concentration of 6.25 µM significantly reduced colony formation by primary AML cells (AML‑1: p = 0.0085; AML‑2: p < 0.0001; AML‑3: p = 0.0014) while failing to impair clonogenicity of normal bone marrow samples (one‑sided Wilcoxon Rank Sum Test p = 0.2533 and 0.3313 for two independent donors) [1]. This selective toxicity against malignant progenitors versus healthy hematopoietic stem cells is a critical differentiator from conventional AML chemotherapeutics like cytarabine, which are known to cause significant myelosuppression and pancytopenia at therapeutic doses.

AML-Selective Cytotoxicity

Reported

6.25 µM: AML colony reduction p ≤ 0.0085; normal marrow unaffected (p > 0.05)

Reported AML cell-model response context; spares normal hematopoietic colony formation

CFU assay in MethoCult H4435, 14–15 days

Evidence Dimension	Colony formation inhibition
Target Compound Data	UR778Br (6.25 µM): significant reduction in AML colonies (p ≤ 0.0085); no effect on normal marrow (p > 0.05)
Comparator Or Baseline	Cytarabine (standard AML chemotherapy): induces dose‑limiting myelosuppression with adverse effects on normal progenitor cells
Quantified Difference	UR778Br demonstrates a functional therapeutic window (AML‑selective effect) not observed with standard genotoxic agents
Conditions	CFU assay in MethoCult H4435 Enriched medium; primary AML and normal marrow cells cultured for 14‑15 days

Why This Matters

For researchers requiring a probe that discriminates malignant from normal myelopoiesis, UR778Br offers a targeted mechanism that minimizes confounding cytotoxicity against non‑leukemic hematopoietic compartments, unlike broadly cytotoxic agents.

• [1] Sahasrabudhe DM, Liesveld JL, Minhajuddin M, Singh NA, Nath S, Kumar V, et al. In silico predicted compound targeting the IQGAP1-GRD domain selectively inhibits growth of human acute myeloid leukemia. Sci Rep. 2024;14:12868. View Source

G2/M Cell Cycle Arrest

UR778Br treatment of AML cell lines (MOLM13, MV411, THP1, U937) induces a robust G2/M phase cell cycle arrest, a phenotype that distinguishes it from standard‑of‑care agents like cytarabine (which primarily acts in S‑phase) [1]. While the exact IC₅₀ values require reference to the supplementary data of the primary publication, the G2/M blockade was consistently observed across multiple independent AML models and was associated with the induction of apoptosis [1]. By contrast, IQGAP1 knockdown via shRNA yielded a different proliferation inhibition profile, underscoring that UR778Br's pharmacological effect is not simply a phenocopy of genetic ablation.

G2/M Cell Cycle Arrest

Class-level

Consistent G2/M arrest in MOLM13, MV411, THP1, U937 cells (48–72 h)

Supports cell-cycle checkpoint profiling in AML cell lines

Distinct from S-phase arrest by antimetabolites

Evidence Dimension	Cell cycle phase affected
Target Compound Data	UR778Br: G2/M arrest across MOLM13, MV411, THP1, U937 cells
Comparator Or Baseline	Cytarabine: S‑phase arrest (classical antimetabolite mechanism)
Quantified Difference	Qualitative difference in cycle arrest profile; cytarabine does not cause the same G2/M accumulation
Conditions	AML cell lines treated with UR778Br (0‑100 µM) for 48‑72 h

Why This Matters

The distinct G2/M arrest signature enables researchers to probe IQGAP1‑specific cell cycle checkpoints in AML, providing a mechanistic window not accessible with standard cytotoxic drugs that target DNA synthesis or topoisomerase activity.

• [1] Sahasrabudhe DM, Liesveld JL, Minhajuddin M, Singh NA, Nath S, Kumar V, et al. In silico predicted compound targeting the IQGAP1-GRD domain selectively inhibits growth of human acute myeloid leukemia. Sci Rep. 2024;14:12868. View Source

Favorable In Silico ADME/T Profile

In silico ADME/T (absorption, distribution, metabolism, excretion, and toxicity) profiling indicated that UR778Br possesses favorable drug‑likeness properties suitable for potential in vivo application [1]. Although the detailed quantitative metrics are provided in the supplementary material of the primary report, the compound was advanced through SAR optimization precisely because it exhibited predicted profiles superior to the 212,966‑compound library and the initial screening hits [1]. This computational validation adds an extra layer of confidence for investigators considering advanced preclinical studies, as it mitigates the risk of encountering unforeseen pharmacokinetic liabilities that are common with non‑optimized chemical probes.

In Silico ADME/T Profile

Data to verify

Predicted favorable drug-likeness vs. 212,966-compound library

Supports in vivo model feasibility review; details in supplementary material

Computational ADME/T algorithms; verify experimentally

Evidence Dimension	Predicted drug-likeness
Target Compound Data	UR778Br: favorable ADME/T profile (details in Supplementary Material)
Comparator Or Baseline	Initial screening library (212,966 compounds) and hits AK778, AB323, AS871, AK968
Quantified Difference	Qualitative improvement; specific metrics available in supplementary data of Sahasrabudhe et al. 2024
Conditions	In silico predictions using standard computational ADME/T algorithms

Why This Matters

For procurement decisions involving in vivo studies, selecting a compound with computationally favorable ADME/T properties reduces the likelihood of resource waste due to poor bioavailability or unexpected toxicity, a critical consideration when transitioning from in vitro to animal models.

• [1] Sahasrabudhe DM, Liesveld JL, Minhajuddin M, Singh NA, Nath S, Kumar V, et al. In silico predicted compound targeting the IQGAP1-GRD domain selectively inhibits growth of human acute myeloid leukemia. Sci Rep. 2024;14:12868. View Source

UR778Br Application Scenarios

IQGAP1-GRD Target Validation in AML

UR778Br serves as a leading chemical probe to interrogate the therapeutic relevance of the IQGAP1‑GRD domain across diverse cytogenetic AML subtypes. Given the documented overexpression of IQGAP1 in primary human AML relative to normal hematopoietic stem cell controls, treatment of AML cell lines (e.g., MOLM13, MV411, THP1, U937) and primary patient samples with UR778Br enables definitive assessment of whether GRD‑directed inhibition recapitulates the proliferative blockade observed with shRNA‑mediated IQGAP1 knockdown [1]. The compound's selectivity for AML over normal marrow makes it particularly advantageous for co‑culture experiments where discrimination between malignant and healthy populations is required.

G2/M Checkpoint Profiling in Leukemia

Investigators studying cell cycle dysregulation in hematological malignancies should use UR778Br to impose a G2/M phase arrest in AML cells, a phenotype that can be contrasted with the S‑phase arrest induced by antimetabolites (e.g., cytarabine) or the G1/S arrest caused by CDK4/6 inhibitors [1]. This application is essential for dissecting the unique contribution of IQGAP1 signaling to mitotic progression and for combination therapy studies aimed at overcoming resistance to conventional cell cycle‑active agents.

Structure-Based Design of IQGAP1 Inhibitors

UR778Br is the optimized outcome of a virtual screening and SAR campaign that started with 212,966 compounds and converged on a scaffold with a defined binding pose in the IQGAP1‑GRD domain [1]. Medicinal chemistry teams seeking to develop second‑generation inhibitors can use UR778Br as a reference compound for comparative docking studies, binding affinity assays, and in vitro SAR. The atomic‑level interactions (π‑π stacking, H‑bonds) revealed in induced‑fit docking studies provide actionable insights for further chemical optimization [1].

In Vivo AML Model Studies

For researchers advancing to preclinical animal models, UR778Br's computationally predicted favorable ADME/T profile and in vitro selectivity for leukemic progenitors support its prioritization for in vivo efficacy testing [1]. The compound's ability to spare normal bone marrow in ex vivo CFU assays suggests a potential for reduced hematopoietic toxicity in murine models, a key advantage when designing studies that require long‑term dosing and serial monitoring of normal blood counts.

Application

Selection Property

Validation Focus

IQGAP1-GRD pathway studies in AML cell models

GRD-domain target engagement context

AML cell-line and primary sample response

G2/M cell cycle checkpoint profiling

Cell-cycle arrest phenotype context

Mitotic progression and combination studies

Structure-based IQGAP1 inhibitor design

Docking-validated GRD binding pose

SAR and medicinal chemistry optimization

In vivo AML model feasibility

Predicted ADME/T profile context

Hematopoietic toxicity monitoring in murine models

• [1] Sahasrabudhe DM, Liesveld JL, Minhajuddin M, Singh NA, Nath S, Kumar V, et al. In silico predicted compound targeting the IQGAP1-GRD domain selectively inhibits growth of human acute myeloid leukemia. Sci Rep. 2024;14:12868. View Source